2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%
Overview
Description
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) is an important compound in the field of organic chemistry. It is a white crystalline solid, which is soluble in organic solvents. It is a versatile compound, used in a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) is used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and material science. In drug discovery, it is used to synthesize and study potential drug candidates. In medicinal chemistry, it is used to study the structure and properties of various compounds. In material science, it is used to study the properties of various materials.
Mechanism of Action
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) is a versatile compound, with a variety of mechanisms of action. In drug discovery and medicinal chemistry, it acts as a building block for synthesizing and studying potential drug candidates. In material science, it acts as a catalyst for various reactions.
Biochemical and Physiological Effects
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have a protective effect against oxidative stress and DNA damage.
Advantages and Limitations for Lab Experiments
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) has a variety of advantages and limitations for lab experiments. One of the main advantages is that it is a versatile compound, with a wide range of applications. It is also relatively easy to synthesize and purify. However, it is important to note that it is a hazardous compound, and should be handled with caution.
Future Directions
There are a variety of possible future directions for 2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%). One possible direction is to explore its potential as a drug candidate. Another possible direction is to explore its potential as a catalyst for various reactions. Additionally, further research could be done to explore its biochemical and physiological effects. Finally, further research could be done to explore its potential as a material for various applications.
Synthesis Methods
2-(3,5-Dichlorophenyl)-4-fluorobenzoic acid (95%) can be synthesized through a variety of methods. The most common method is the reaction of 3,5-dichlorophenol with 4-fluorobenzoyl chloride in the presence of a base, such as sodium hydroxide. The reaction is carried out in an organic solvent, such as acetonitrile. The reaction produces a white crystalline solid, which is then purified by recrystallization.
properties
IUPAC Name |
2-(3,5-dichlorophenyl)-4-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2FO2/c14-8-3-7(4-9(15)5-8)12-6-10(16)1-2-11(12)13(17)18/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISIJLOLYOSTAQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=CC(=CC(=C2)Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691275 |
Source
|
| Record name | 3',5'-Dichloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262007-99-7 |
Source
|
| Record name | 3',5'-Dichloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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